Cas no 22721-36-4 (11-amino-10-methyl-7-thia-9,11-diazatricyclo6.4.0.0^{2,6}dodeca-1(8),2(6),9-trien-12-one)

• Product Name: 11-amino-10-methyl-7-thia-9,11-diazatricyclo6.4.0.0^{2,6}dodeca-1(8),2(6),9-trien-12-one
• CAS No: 22721-36-4
• MF: C₁₀H₁₁N₃OS
• MW: 221.278840303421
• MDL: MFCD00573354
• CID: 256560
• PubChem ID: 211240
• Update Time: 2025-11-02

11-amino-10-methyl-7-thia-9,11-diazatricyclo6.4.0.0^{2,6}dodeca-1(8),2(6),9-trien-12-one Chemical and Physical Properties

Names and Identifiers

• 4H-Cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-one,3-amino-3,5,6,7-tetrahydro-2-methyl-
• 2-amino-3-methyl-7,8-dihydro-6H-cyclopenta[2,3]thieno[2,4-d]pyrimidin-1-one
• 3-Amino-2-methyl-3,5,6,7-tetrahydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-one
• F1142-1384
• 11-amino-10-methyl-7-thia-9,11-diazatricyclo6.4.0.0^{2,6}dodeca-1(8),2(6),9-trien-12-one
• SMR000363892
• CS-0307713
• 4H-Cyclopenta(4,5)thieno(2,3-d)pyrimidin-4-one, 3,5,6,7-tetrahydro-3-amino-2-methyl-
• 3-Amino-2-methyl-3,5,6,7-tetrahydro-4H-cyclopenta(4,5)thieno(2,3-d)pyrmidin-4-one
• 5-amino-6-methyl-1,2,3,5-tetrahydro-8-thia-5,7-diaza-cyclopenta[a]inden-4-one
• DXLFRWQJBROIJS-UHFFFAOYSA-N
• 11-amino-10-methyl-7-thia-9, 11-diazatricyclo[6.4.0.02, 6]dodeca-1(8), 2(6), 9-trien-12-one
• 22721-36-4
• NCGC00246067-01
• MFCD00573354
• EN300-05559
• Z56907614
• 3-amino-2-methyl-6,7-dihydro-3H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4(5H)-one
• HMS2676B18
• 11-amino-10-methyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-12-one
• SCHEMBL3749453
• 11-amino-10-methyl-7-thia-9,11-diazatricyclo[6.4.0.0,2,6]dodeca-1(8),2(6),9-trien-12-one
• VS-14088
• MLS001033362
• AKOS000116478
• 3-amino-2-methyl-3,5,6,7-tetrahydrocyclopenta[2,1-d]pyrimidino[4,5-b]thiophen- 4-one
• DTXSID70177258
• A924989
• CHEMBL1547360
• BRN 3033965
• Oprea1_478417
• 11-AMINO-10-METHYL-7-THIA-9,11-DIAZATRICYCLO[6.4.0.0(2),?]DODECA-1(8),2(6),9-TRIEN-12-ONE

• MDL： MFCD00573354
• Inchi： 1S/C10H11N3OS/c1-5-12-9-8(10(14)13(5)11)6-3-2-4-7(6)15-9/h2-4,11H2,1H3
• InChI Key： DXLFRWQJBROIJS-UHFFFAOYSA-N
• SMILES： S1C2=C(C(N(C(C)=N2)N)=O)C2=C1CCC2

Computed Properties

• Exact Mass: 221.06200
• Monoisotopic Mass: 221.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.9A^2
• XLogP3: 0.8

Experimental Properties

• Density: 1.68
• Boiling Point: 456.5°Cat760mmHg
• Flash Point: 229.9°C
• PSA: 89.15000
• LogP: 1.55010

11-amino-10-methyl-7-thia-9,11-diazatricyclo6.4.0.0^{2,6}dodeca-1(8),2(6),9-trien-12-one Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 11-amino-10-methyl-7-thia-9,11-diazatricyclo6.4.0.0^{2,6}dodeca-1(8),2(6),9-trien-12-one

Comprehensive Guide to 11-amino-10-methyl-7-thia-9,11-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),2(6),9-trien-12-one (CAS No. 22721-36-4)

11-amino-10-methyl-7-thia-9,11-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),2(6),9-trien-12-one (CAS No. 22721-36-4) is a complex heterocyclic compound with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a tricyclic framework with amino and thia functional groups, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its properties due to its potential in addressing modern challenges such as antimicrobial resistance and targeted drug delivery.

The compound's molecular formula and intricate architecture contribute to its versatility. With the rise of AI-driven drug discovery and computational chemistry, 11-amino-10-methyl-7-thia-9,11-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),2(6),9-trien-12-one has garnered attention for its potential as a scaffold for novel therapeutics. Its tricyclic core is particularly appealing for designing molecules with enhanced binding affinity and selectivity, which are critical in developing next-generation treatments for diseases like cancer and neurodegenerative disorders.

In the context of green chemistry and sustainable synthesis, this compound’s derivatives are being investigated for their eco-friendly applications. The incorporation of a thia (sulfur) group in its structure opens avenues for catalysis and material science innovations. Recent studies highlight its role in developing biodegradable polymers and advanced functional materials, aligning with global trends toward sustainability.

From a market perspective, the demand for specialized heterocyclic compounds like 11-amino-10-methyl-7-thia-9,11-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),2(6),9-trien-12-one is growing. Pharmaceutical companies and research institutions are investing heavily in high-value intermediates for drug development. The compound’s CAS No. 22721-36-4 is frequently cited in patents and scientific literature, underscoring its relevance in cutting-edge research.

For researchers and industry professionals, understanding the synthetic pathways and reactivity of this compound is crucial. Its amino group allows for further functionalization, making it a versatile building block in medicinal chemistry. Additionally, its stability under various conditions makes it suitable for large-scale production, a key factor for commercial applications.

As the scientific community continues to explore 11-amino-10-methyl-7-thia-9,11-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),2(6),9-trien-12-one, its potential applications in biotechnology and nanomedicine are becoming evident. With advancements in structural analysis techniques like NMR and X-ray crystallography, researchers can now better elucidate its properties and optimize its use in various fields.

In summary, 11-amino-10-methyl-7-thia-9,11-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),2(6),9-trien-12-one (CAS No. 22721-36-4) represents a fascinating area of study with broad implications for science and industry. Its unique chemical features and adaptability position it as a valuable asset in addressing contemporary challenges in healthcare, materials science, and beyond.